Cas no 10231-47-7 (2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-)

• Product Name: 2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-
• CAS No: 10231-47-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1134046
• PubChem ID: 71355791
• Update Time: 2025-04-20

2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(4-ethoxy-3-methoxyphenyl)-
• 3-(4-ethoxy-3-methoxyphenyl)prop-2-en-1-ol
• 10231-47-7
• (e)-3-(4-Ethoxy-3-methoxyphenyl)prop-2-en-1-ol
• AKOS017888067
• 4-ethoxy-3-methoxycinnamyl alcohol
• DTXSID10780048

• Inchi： 1S/C12H16O3/c1-3-15-11-7-6-10(5-4-8-13)9-12(11)14-2/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： SXUDLOLGVBDXRL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=CCO)=CC=1OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.09940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols